Cas no 1806734-60-0 (3-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-6-carbonyl chloride)

• Product Name: 3-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-6-carbonyl chloride
• CAS No: 1806734-60-0
• MF: C₇H₂ClF₃N₂O₅
• MW: 286.549391269684
• CID: 4833357
• Update Time: 2025-10-29

3-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-6-carbonyl chloride

• Inchi： 1S/C7H2ClF3N2O5/c8-5(15)2-1-3(13(16)17)4(14)6(12-2)18-7(9,10)11/h1,14H
• InChI Key： JTNKJWSBPAWUHF-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=C(C(=N1)OC(F)(F)F)O)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 3.2
• Topological Polar Surface Area: 105

Additional information on 3-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-6-carbonyl chloride

3-Hydroxy-4-Nitro-2-(Trifluoromethoxy)Pyridine-6-Carbonyl Chloride: A Comprehensive Overview

3-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-6-carbonyl chloride, with the CAS number 1806734-60-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a pyridine ring substituted with hydroxyl, nitro, trifluoromethoxy, and carbonyl chloride groups. The presence of these functional groups imparts unique chemical properties, making it a valuable compound for various applications.

The molecular structure of 3-hydroxy pyridine derivatives has been extensively studied due to their potential in drug design and development. The hydroxyl group at position 3 and the nitro group at position 4 contribute to the compound's reactivity and selectivity in various chemical reactions. Recent studies have highlighted the importance of these substituents in modulating the electronic properties of the pyridine ring, which is crucial for its interaction with biological targets.

The trifluoromethoxy group at position 2 introduces significant steric and electronic effects into the molecule. This substitution pattern enhances the compound's stability and solubility in organic solvents, making it suitable for use in organic synthesis reactions. Moreover, the trifluoromethoxy group is known to improve the pharmacokinetic properties of drugs, such as absorption and bioavailability.

The carbonyl chloride group at position 6 plays a pivotal role in enabling this compound to act as an electrophilic reagent in nucleophilic acyl substitution reactions. This functionality makes it an invaluable reagent in peptide synthesis and other bioconjugation reactions. Recent advancements in peptide chemistry have demonstrated the utility of this compound in constructing complex biomolecules with high precision.

In terms of synthesis, researchers have developed efficient methods to prepare 3-hydroxy pyridine derivatives with high purity and yield. These methods often involve multi-step reactions that incorporate various functional groups through strategic substitutions and oxidations. The use of microwave-assisted synthesis has been particularly beneficial in streamlining the production process, reducing reaction times, and improving product quality.

The application of this compound extends beyond pharmaceuticals into materials science, where it serves as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The ability of this compound to coordinate with metal ions has led to its use in constructing porous materials with tailored properties for gas storage and catalysis.

Recent studies have also explored the potential of trifluoromethoxy-substituted pyridines in photovoltaic applications. The unique electronic structure of these compounds enables them to act as electron acceptors in organic solar cells, contributing to improved device efficiency. This research underscores the versatility of this compound across diverse scientific disciplines.

In conclusion, 3-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-6-carbonyl chloride is a multifaceted compound with immense potential in various scientific domains. Its intricate molecular structure and versatile functional groups make it an essential tool for researchers seeking innovative solutions in drug development, materials science, and beyond.